4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine

• IUPAC Name: 4-chloro-6-(4-methylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C9H13ClN4/c1-13-2-4-14(5-3-13)9-6-8(10)11-7-12-9/h6-7H,2-5H2,1H3
• InChI Key: KOWHHKHQQJATPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=NC=N2)Cl
• Molecular Formula: C9H13ClN4
• DSSTOX Substance ID: DTXSID00429116
• Molecular Weight: 212.68 g/mol
• CAS RN: 27174-60-3

Description

4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine, also known as 6-chloro-4-methylpyrimidine-1-ylpiperazine, is a chemical compound with a wide range of applications in scientific research. It is a derivative of pyrimidine, a six-membered aromatic heterocyclic compound, and has a unique structure that allows it to interact with various biological targets. The compound has been used in numerous laboratory experiments, including studies of molecular mechanisms, drug design, and drug discovery.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Synthesis : 4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine has been utilized in the regioselective synthesis of new pyrimidine derivatives using organolithium reagents. Nucleophilic attack on pyrimidines with N-methylpiperazine favors the formation of C-4 substituted products (Abdou, 2006).

• Structure-Activity Relationship Studies : This compound forms part of a series synthesized as ligands for the histamine H4 receptor. These studies aimed to optimize potency, leading to derivatives with significant anti-inflammatory and antinociceptive activities in animal models (Altenbach et al., 2008).

Biomedical Research

• Antitumor Activities : Derivatives of this compound have shown significant antitumor activities against human cancer cell lines, with some compounds exhibiting higher activity than established treatments like gefitinib (Guo et al., 2012).

• Cholinesterase and Aβ-Aggregation Inhibitors : Some derivatives act as dual inhibitors of cholinesterase and amyloid-β aggregation, showing potential in Alzheimer’s disease research (Mohamed et al., 2011).

Pharmacological Properties

• Cerebroprotective Effects : Studies have shown cerebroprotective effects of certain derivatives following cerebral ischemia, with the reduction of cortical infarct volume and improvement of neurological deficit (Smith et al., 1993).

• ivity for CB2 receptors over CB1 receptors (Tuo et al., 2018).

Miscellaneous Applications

• Sulfanyl Pyrimidin-4(3H)-one Derivatives : Derivatives of this compound have been synthesized and have shown a spectrum of biological activities, including antimicrobial and anticancer properties (Bassyouni & Fathalla, 2013).

• Anti-TMV Activity : Pyrimidine derivatives, including those derived from this compound, have been explored for their anti-Tobacco Mosaic Virus (TMV) activity, showcasing their potential in pesticide innovation (Wei, 2011).

Synthesis routes and methods

Procedure details

4,6-dichloropyrimidine, (2 g, 13.4 mmol), and N-methylpiperazine, (1.5 mL, 13.4 mmol), were dissolved in 20 mL THF along with TEA (1.9 mL, 13.4 mmol) and stirred for 18 h. The THF was evaporated and 10 mL water was added and then extracted with DCM. The DCM was dried with sodium sulfate, filtered and evaporated affording 2.4 g of 4-Chloro-6-(4-methyl-piperazin-1-yl)-pyrimidine as a yellow waxy solid which was used without further purification.